2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid

• IUPAC Name: 2-[benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid
• InChI: InChI=1S/C17H14N2O4S/c20-15(21)9-19(8-12-4-2-1-3-5-12)17(22)14-11-24-16(18-14)13-6-7-23-10-13/h1-7,10-11H,8-9H2,(H,20,21)
• InChI Key: WMUWSRKGHPSRCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC(=O)O)C(=O)C2=CSC(=N2)C3=COC=C3
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid, also known as BFTA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BFTA belongs to the class of thiazole compounds, which have been shown to possess a diverse range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Scientific Research Applications

2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has also been shown to possess antimicrobial activity against various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. In addition, 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has been shown to possess anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The exact mechanism of action of 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid is not fully understood. However, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators such as prostaglandins. 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has also been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor activity. In addition, 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has been shown to possess antioxidant activity, which may protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has also been extensively studied for its potential therapeutic applications, making it a well-characterized compound for further research. However, 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid also has some limitations for lab experiments. It has low solubility in water, which may limit its use in certain experimental setups. In addition, 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid has not been extensively studied in vivo, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid. Further research is needed to fully understand the mechanism of action of 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid, which may lead to the development of more potent and selective compounds. In addition, further studies are needed to determine the in vivo efficacy and safety of 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid, which may lead to its potential use as a therapeutic agent. Finally, the development of novel synthetic methods for the production of 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid may lead to the discovery of new compounds with improved properties.

Synthesis Methods

The synthesis of 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid involves the reaction of 2-(furan-3-yl)-1,3-thiazole-4-carbonyl chloride with benzylamine in the presence of a base, followed by the addition of glycine. The resulting product is then purified by recrystallization to obtain 2-[Benzyl-[2-(furan-3-yl)-1,3-thiazole-4-carbonyl]amino]acetic acid in high yield and purity.